![molecular formula C13H7ClN4O3S B5858214 N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide](/img/structure/B5858214.png)
N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide, also known as BTD-001, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTD-001 belongs to the class of benzothiadiazole derivatives and has been studied extensively for its unique properties and potential applications.
Mechanism of Action
The mechanism of action of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide involves the inhibition of certain enzymes that are essential for cell survival. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide binds to the active site of these enzymes and prevents them from performing their normal functions. This leads to the induction of apoptosis in cancer cells and the inhibition of cell proliferation.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has been shown to have a significant effect on the biochemical and physiological processes of cells. Studies have shown that N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide induces the expression of certain genes that are involved in the regulation of cell growth and differentiation. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has also been shown to inhibit the activity of certain enzymes that are involved in the metabolism of cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is its potential as a potent anticancer agent. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has shown promising results in various in vitro and in vivo studies as a potential anticancer agent. However, one of the major limitations of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide. One of the potential applications of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is in the development of photovoltaic devices. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has been shown to have good optoelectronic properties and could potentially be used as a material for the fabrication of organic solar cells. Another potential application of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is in the development of organic semiconductors. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has shown good charge transport properties and could potentially be used as a material for the fabrication of organic field-effect transistors.
Conclusion:
N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has shown promising results as a potential anticancer agent and has also shown potential as a material for the fabrication of photovoltaic devices and organic semiconductors. Further research is required to fully understand the potential applications of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide and to overcome the limitations associated with its use.
Synthesis Methods
The synthesis of N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide is a multi-step process that involves the reaction between 2-aminobenzothiazole and 4-chloro-3-nitrobenzoyl chloride. The reaction is carried out in the presence of a suitable solvent and a base catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has been studied extensively for its potential applications in various fields such as cancer research, photovoltaic devices, and organic semiconductors. In cancer research, N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide has shown promising results as a potential anticancer agent. Studies have shown that N-2,1,3-benzothiadiazol-4-yl-4-chloro-3-nitrobenzamide induces apoptosis in cancer cells by inhibiting the activity of certain enzymes that are essential for cell survival.
properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-4-chloro-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClN4O3S/c14-8-5-4-7(6-11(8)18(20)21)13(19)15-9-2-1-3-10-12(9)17-22-16-10/h1-6H,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFLJXZUCCJOLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,1,3-benzothiadiazol-4-yl)-4-chloro-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.